(E)-1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C19H21N3O3S2/c1-20-17-6-2-3-7-18(17)22(27(20,24)25)15-10-12-21(13-11-15)19(23)9-8-16-5-4-14-26-16/h2-9,14-15H,10-13H2,1H3/b9-8+
• InChI Key: NGFXDFOEWZYKBU-CMDGGOBGSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)C=CC4=CC=CS4
• Isomeric SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)/C=C/C4=CC=CS4
• Molecular Formula: C19H21N3O3S2
• Molecular Weight: 403.5 g/mol

Description

(E)-1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H21N3O3S2 and its molecular weight is 403.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antibacterial Activities

• Thiadiazole and Piperidine Derivatives: Compounds containing thiadiazole and piperidine moieties have been synthesized and evaluated for their antimicrobial activities. These compounds have shown promising activity against various bacterial strains, including Staphylococcus aureus , S. epidermidis , Bacillus subtilis , Escherichia coli , Pseudomonas aeruginosa , Streptococcus pyogenes , and Klebsiella pneumoniae . Additionally, some of these compounds exhibited good antifungal activity against species such as Aspergillus flavus , Aspergillus fumigatus , Candida albicans , Penicillium marneffei , and Trichophyton mentagrophytes (Sara Tehranchian et al., 2005); (M. Suresh et al., 2016).

Biological Activities and Potential Applications

• Thiadiazole Amide Derivatives

  Novel thiadiazole amide compounds containing piperazine have been synthesized and showed inhibitory effects against Xanthomonas campestris pv. oryzae and some antiviral activity against tobacco mosaic virus, suggesting potential agricultural applications (Z. Xia, 2015).

• Antiproliferative and Antimicrobial Properties

  Schiff bases derived from 1,3,4-thiadiazole compounds have been synthesized and investigated for their DNA protective ability against oxidative stress and their antimicrobial activity. These compounds have shown significant cytotoxicity against cancer cell lines and strong antimicrobial activity against S. epidermidis , highlighting their potential in pharmaceutical research and development (M. Gür et al., 2020).